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Compound of Interest

Compound Name: 2,6-Dimethoxyphenylboronic acid

Cat. No.: B188248

This technical guide provides a comprehensive overview of the safety data for 2,6-
Dimethoxyphenylboronic acid, a reagent widely utilized in organic synthesis, particularly in
Suzuki-Miyaura cross-coupling reactions for the formation of complex organic molecules.[1]
This document is intended for researchers, scientists, and drug development professionals to
ensure the safe handling and use of this compound.

Chemical Identification and Physical Properties

2,6-Dimethoxyphenylboronic acid is a white to off-white crystalline powder.[2] Key identifying
and physical properties are summarized in the table below.
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Property Value

Chemical Name 2,6-Dimethoxyphenylboronic acid
Synonyms 2,6-Dimethoxybenzeneboronic acid
CAS Number 23112-96-1

Molecular Formula CsH11BOa4

Molecular Weight 181.98 g/mol [2][3]

Melting Point 110-113 °CJ[2][3]

Appearance White to off-white crystalline powder[2]
Solubility Soluble in organic solvents

Storage Store at 2-8 °C[2]

Hazard Identification and Classification

The primary hazards associated with 2,6-Dimethoxyphenylboronic acid are skin and eye
irritation.[4][5] It is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

H315: Causes skin irritation[4]
[5]

Skin Irritation 2

H319: Causes serious eye

Eye Irritation 2 Lo
irritation[4][5]

GHS Pictogram:

laalt text

Signal Word: Warning[4][5]

Precautionary Statements:
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e Prevention:
o P264: Wash skin thoroughly after handling.[4][5]
o P280: Wear protective gloves/eye protection/face protection.[4][5]

e Response:

[e]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4][5]
o P332 + P313: If skin irritation occurs: Get medical advice/attention.[4][5]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P337 + P313: If eye irritation persists: Get medical advice/attention.[4][5]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[4][5]

Toxicological Information

While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50
(median lethal concentration) for 2,6-Dimethoxyphenylboronic acid are not readily available
in the reviewed literature, the primary toxicological concerns are its irritant effects on the skin
and eyes.[4][5]

It is also important to note that some arylboronic acids have been identified as potentially
genotoxic impurities.[6] Therefore, care should be taken to minimize exposure and to control
residual levels in active pharmaceutical ingredients.[6]

Experimental Protocols for Hazard Assessment

The assessment of skin and eye irritation potential for chemical substances like 2,6-
Dimethoxyphenylboronic acid is typically conducted following standardized guidelines, such
as those established by the Organisation for Economic Co-operation and Development
(OECD).
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)

This in vitro method is a preferred alternative to animal testing.

o Test System: A three-dimensional reconstructed human epidermis model that mimics the
biochemical and physiological properties of the upper layers of human skin.

e Procedure:

o A small amount of the test substance (2,6-Dimethoxyphenylboronic acid) is applied
topically to the surface of the skin tissue model.

o The substance is left in contact with the tissue for a defined period (e.g., 60 minutes).
o Following exposure, the tissue is thoroughly rinsed to remove the test substance.
o The tissue is then incubated for a post-exposure period (e.g., 42 hours).

o Endpoint Measurement: Cell viability is assessed using a colorimetric assay, most commonly
the MTT assay. In this assay, viable cells reduce the yellow MTT tetrazolium salt to a purple
formazan precipitate, which is then extracted and quantified spectrophotometrically.

¢ Interpretation: A reduction in cell viability below a certain threshold (typically 50%) compared
to negative controls indicates that the substance is an irritant.

In Vivo Acute Eye Irritation/Corrosion Test (OECD TG
405)

While in vitro methods are preferred, the in vivo Draize rabbit eye test has historically been the
standard.

o Test System: Albino rabbits are used for this assay.
e Procedure:

o A small, measured amount of the test substance is instilled into the conjunctival sac of one
eye of each animal. The other eye remains untreated and serves as a control.
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o The eyes are observed and scored for ocular reactions at specific intervals (e.g., 1, 24, 48,
and 72 hours) after instillation.

o Endpoint Measurement: The scoring is based on the severity of corneal opacity, iritis, and
conjunctival redness and chemosis (swelling).

« Interpretation: The substance is classified as an irritant based on the persistence and
severity of the observed ocular lesions.

Handling, Storage, and First Aid
Exposure Controls and Personal Protection

Control Parameter Recommendation

Use in a well-ventilated area, preferably in a
Engineering Controls chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.

Wear chemical safety goggles or a face shield.

[7]

Eye/Face Protection

) ] Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection

a lab coat.[7]

, _ If dust is generated, use a NIOSH-approved
Respiratory Protection

respirator with a particulate filter (e.g., N95).[7]

Safe Handling and Storage

Avoid contact with skin and eyes.[5]

Avoid creating dust.[5]

Wash hands thoroughly after handling.[5]

Store in a tightly closed container in a cool, dry place.[2]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If irritation

persists, seek medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Visualized Workflows
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Hazard Communication for 2,6-Dimethoxyphenylboronic Acid

(2,6-Dimethoxyphenylboronic Aci(D Researcher / Scientist

is described by consults

/ Safety Data Sheet (SDS)/

\dentified Hazards GHS Label
- Skin Irritation (Cat. 2) - Warning
- Eye lIrritation (Cat. 2) - H315, H319

follows

Required Personal
Protective Equipment (PPE)
- Gloves
- Goggles

is used during

Safe Handling Procedures

- Use in fume hood
- Avoid dust generation

Click to download full resolution via product page

Caption: Hazard Communication Workflow.
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First Aid for Exposure to 2,6-Dimethoxyphenylboronic Acid

Exposure Occurs

Skin Contact

Wash with plenty of
soap and water for 15 min

Eye Contact l Inhalation l
(Remove contact Ienses)

Move to fresh air

(Remove contaminated clothinga Flus;greilse ?nvi\ggle\gater if symptoms persist

Seek medical attention
if irritation persists
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Caption: General First Aid Procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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